1-(2-oxo-2-(p-tolylamino)ethyl)-N-(thiophen-2-ylmethyl)piperidine-4-carboxamide

• IUPAC Name: 1-[2-(4-methylanilino)-2-oxoethyl]-N-(thiophen-2-ylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H25N3O2S/c1-15-4-6-17(7-5-15)22-19(24)14-23-10-8-16(9-11-23)20(25)21-13-18-3-2-12-26-18/h2-7,12,16H,8-11,13-14H2,1H3,(H,21,25)(H,22,24)
• InChI Key: OQKZLFKEOQCMMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2CCC(CC2)C(=O)NCC3=CC=CS3
• Molecular Formula: C20H25N3O2S
• Molecular Weight: 371.5 g/mol
• CAS No.: 942006-25-9

Description

1-(2-oxo-2-(p-tolylamino)ethyl)-N-(thiophen-2-ylmethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H25N3O2S and its molecular weight is 371.5. The purity is usually 95%.
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Scientific Research Applications

Microwave-assisted Synthesis

Microwave-assisted synthesis techniques have been utilized to create hybrid molecules containing structures related to the query compound. These molecules have shown potential in antimicrobial, antilipase, and antiurease activities. Such methodologies emphasize the compound's relevance in creating derivatives with biological activity (Başoğlu et al., 2013).

Bioinorganic Chemistry

Cobalt(II) complexes with Schiff bases derived from thiophene-2-glyoxal, a structural element related to the query compound, have been synthesized and studied for their antimicrobial efficacy. These complexes illustrate the compound's potential in bioinorganic applications and antimicrobial activities (Singh et al., 2009).

Antimicrobial Activity

The chemical framework of the query compound serves as a precursor for synthesizing new molecules with significant antimicrobial properties. Various derivatives have been explored for their potential in inhibiting the growth of harmful microorganisms, showcasing the compound's utility in developing new antimicrobial agents (Gad-Elkareem et al., 2011).

Novel Syntheses and Biological Activities

Research into compounds structurally related to the query has led to the development of novel synthetic pathways, resulting in molecules with potential as anti-inflammatory and analgesic agents. This underscores the compound's relevance in synthesizing new pharmaceuticals (Abu‐Hashem et al., 2020).

Synthesis of Heterocycles

The compound's framework is conducive to the synthesis of N,S-containing heterocycles, further illustrating its versatility in organic synthesis and the potential for generating pharmacologically relevant molecules (Dotsenko et al., 2012).